BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility Profile of Solvent Yellow 10: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yellow 10

Cat. No.: B1170507

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility of Solvent Yellow 10 (C.l. 47000), a
qguinophthalone dye. Understanding the solubility of this compound in various solvents is critical
for its application in diverse fields, including the formulation of colored products, analytical
method development, and toxicological studies. This document provides a compilation of
available quantitative and qualitative solubility data, a detailed experimental protocol for
solubility determination, and visual representations of the methodologies involved.

Quantitative Solubility Data

The solubility of Solvent Yellow 10 is significantly influenced by the polarity of the solvent. It is
generally characterized by its poor solubility in water and good solubility in several organic
solvents. The following table summarizes the available quantitative solubility data for Solvent
Yellow 10 (also known as Solvent Yellow 33) in various solvents at a specified temperature.
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Solvent Temperature (°C) Solubility
Dichloromethane 20 20.8 g/L
Methylbenzene (Toluene) 20 5.4 g/L
Acetone 20 4.8 g/L
Butyl Acetate 20 4.1 g/L
Ethyl Alcohol 20 3.6g/L
Ethylene Glycol Monomethyl N

Ether Not Specified 3 mg/mL
Ethanol Not Specified 0.3 mg/mL
Water 25 5.438 mg/L

Note: The data is compiled from various technical data sheets and scientific publications. Some
sources provide qualitative descriptions of solubility.

Qualitative Solubility Information

In addition to the quantitative data, several sources describe the solubility of Solvent Yellow 10
in a qualitative manner:

e Soluble in: Acetone, Benzene, Chloroform, and Toluene.[1][2][3]

« Slightly soluble in: Linseed oil, mineral oil, oleic acid, paraffin wax, stearic acid, and
turpentine.[1][3]

* Insoluble in: Water.[1][2]

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is a fundamental experimental procedure. The
most common and reliable method for sparingly soluble solids like Solvent Yellow 10 is the
shake-flask method, followed by a quantitative analysis of the resulting saturated solution,
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typically using UV-Vis spectrophotometry or High-Performance Liquid Chromatography
(HPLC).

Principle of the Shake-Flask Method

The shake-flask method involves adding an excess amount of the solid solute to a known
volume of the solvent. The mixture is then agitated at a constant temperature for a prolonged
period to ensure that equilibrium is reached, resulting in a saturated solution. After equilibration,
the undissolved solid is separated from the solution, and the concentration of the dissolved
solute in the clear supernatant is determined.

Detailed Experimental Protocol: Shake-Flask Method
with UV-Vis Spectrophotometric Analysis

This protocol outlines the steps to determine the solubility of Solvent Yellow 10 in a given
organic solvent.

Materials and Equipment:

e Solvent Yellow 10 (C.I. 47000) powder

e Solvent of interest (e.g., ethanol, acetone)

e Volumetric flasks (various sizes)

o Erlenmeyer flasks with stoppers

» Orbital shaker or magnetic stirrer with temperature control

o Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate
membrane)

e UV-Vis spectrophotometer and cuvettes
e Analytical balance

o Pipettes
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Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of Solvent Yellow 10 powder to an Erlenmeyer flask containing a
known volume of the chosen solvent. The presence of undissolved solid is crucial to
ensure saturation.

o Seal the flask and place it in an orbital shaker or on a magnetic stirrer.

o Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time to reach
equilibrium (typically 24-48 hours).

o Separation of Solid and Liquid Phases:

o After equilibration, cease agitation and allow the undissolved solid to settle.

o Carefully decant the supernatant into a centrifuge tube and centrifuge at a high speed to
pellet any remaining suspended patrticles.

o Alternatively, filter the saturated solution through a syringe filter that is compatible with the
solvent and does not adsorb the dye.

e Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of Solvent Yellow 10 of a known concentration in the same
solvent.

o Perform a series of dilutions to prepare at least five standard solutions of decreasing,
known concentrations.

o Using the UV-Vis spectrophotometer, determine the wavelength of maximum absorbance
(Amax) for Solvent Yellow 10 in the chosen solvent.

o Measure the absorbance of each standard solution at the Amax.

o Plot a calibration curve of absorbance versus concentration. The plot should be linear and
pass through the origin (or close to it). Determine the equation of the line (y = mx + c¢) and
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the correlation coefficient (R?).

e Analysis of the Saturated Solution:

o Take a precise aliquot of the clear, saturated supernatant and dilute it with a known
volume of the solvent to bring its absorbance within the linear range of the calibration
curve.

o Measure the absorbance of the diluted sample at the Amax.
» Calculation of Solubility:

o Use the equation of the calibration curve to calculate the concentration of the diluted
sample.

o Multiply the calculated concentration by the dilution factor to determine the concentration
of the original saturated solution. This value represents the solubility of Solvent Yellow 10
in the solvent at the specified temperature.

Preparation Separation
Analysis Calculation

Prepare Saturated Solution Agitate at Constant Temp AN Separate Solid and Liquid
(Excess Solid + Solvent) (24-48h to reach equilibrium) (Centrifugation/Filtration)
\/

Prepare Standards & Measure Absorbance HENE -
Generate Calibration Curve of Diluted Saturated Solution | R SRy

Click to download full resolution via product page

Experimental workflow for solubility determination.

Logical Dependencies in Experimental Protocol

The accuracy of the solubility determination relies on a series of interdependent steps. The
following diagram illustrates the logical flow and dependencies for ensuring a reliable
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experimental outcome.
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Logical dependencies for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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